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Compound of Interest

Compound Name: Eriochrome Black A

Cat. No.: B094975 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety data and handling precautions for Eriochrome
Black A, also commonly known as Eriochrome Black T. The information is compiled from

various safety data sheets (SDS) to ensure a thorough understanding of the potential hazards

and the necessary safety measures. Adherence to these guidelines is crucial for maintaining a

safe laboratory environment.

Chemical Identification
Identifier Value

Chemical Name

3-Hydroxy-4-[(1-hydroxy-2-naphthalenyl)azo]-7-

nitro-1-naphthalenesulfonic acid monosodium

salt

Synonyms
Eriochrome Black T, Mordant Black 11,

Solochrome Black T, C.I. 14645[1][2][3]

CAS Number 1787-61-7[1][4]

Molecular Formula C20H12N3NaO7S[2]

Molecular Weight 461.38 g/mol [3]

Hazard Identification and GHS Classification
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Eriochrome Black A is considered hazardous by the OSHA Hazard Communication Standard.

[5] The GHS classification, however, can vary between suppliers. Below is a summary of the

reported classifications.

Hazard Class GHS Category Hazard Statement

Serious Eye Damage/Eye

Irritation
Category 2 / 2A

H319: Causes serious eye

irritation[4][6][7][8]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[4]

[8]

Specific target organ toxicity —

single exposure (Respiratory

tract irritation)

Category 3
H335: May cause respiratory

irritation[4][8]

Hazardous to the aquatic

environment, long-term hazard
Category 2 / 3

H411: Toxic to aquatic life with

long lasting effects[4][6][7],

H412: Harmful to aquatic life

with long lasting effects[4][8]

Combustible Dust -
May form combustible dust

concentrations in air[5]

Signal Word: Warning[1][4][5][8]

Note: Some suppliers report that the substance does not meet the criteria for classification in

accordance with Regulation (EC) No 1272/2008.[9]

Toxicological Data
The available quantitative toxicological data is limited. The primary route of exposure and

hazard is through eye and skin contact, and inhalation of dust.

Parameter Value Species Reference

Acute Oral Toxicity

(LD50)
17590 mg/kg Rat [2][10]
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No data was available for acute dermal or inhalation toxicity (LD50/LC50) in the reviewed

documents.

Potential Health Effects:

Eye Contact: Causes serious eye irritation.[1][4][6]

Skin Contact: May cause skin irritation.[1][4] Prolonged or repeated skin contact may cause

dermatitis.[1]

Inhalation: May cause respiratory tract irritation.[1][4] Inhalation of dust may irritate the

respiratory system.[6]

Ingestion: May cause irritation of the digestive tract.[1] Symptoms may include nausea and

headache.[6]

Physical and Chemical Properties
Property Value

Appearance Black or brownish-black powder/crystals[1][3][5]

Odor Odorless or a faint odor of new rubber[3][5]

pH 3.7 (1% aqueous solution at 20°C)[5]

Solubility
Partially soluble in cold water; soluble in hot

water and moderately in alcohol[2][3]

Melting Point No data available[5]

Boiling Point No information available[5]

Flash Point No information available[5]

Autoignition Temperature No data available[2]

Handling and Storage Precautions
Proper handling and storage are essential to minimize risk.

Handling:
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Avoid contact with eyes, skin, and clothing.[1][11]

Do not breathe dust.[2] Minimize dust generation and accumulation.[1]

Use with adequate ventilation.[1] If user operations generate dust, use local exhaust

ventilation.[2]

Wash hands thoroughly after handling.[1][9]

Remove contaminated clothing and wash before reuse.[1]

Keep away from heat, sparks, and open flames.[2]

Ground/bond container and receiving equipment.[9]

Storage:

Store in a tightly closed container.[1]

Keep the container in a cool, well-ventilated area.[2][11]

Store in a dry place.[6] The solid is hygroscopic.[6]

Store away from incompatible materials such as oxidizing agents.[2][10]

Store away from food, drink, and animal feedingstuffs.[9]

Exposure Controls and Personal Protective Equipment
(PPE)
Engineering Controls:

Use process enclosures or local exhaust ventilation to keep airborne levels below

recommended exposure limits.[2]

Ensure adequate ventilation, especially in confined areas.[5]
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Eyewash stations and safety showers should be available in the immediate vicinity of use.

[10]

Personal Protective Equipment:

PPE Specifications

Eye/Face Protection
Wear safety glasses with side-shields or splash

goggles.[2]

Skin Protection Wear protective gloves and a lab coat.[2]

Respiratory Protection

If ventilation is insufficient, wear a suitable dust

respirator (e.g., NIOSH-approved N100 or P3

(EN 143) particulate filter).[2][9][10]

First Aid Measures
Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Get medical

attention.[1][11]

Skin Contact

Immediately flush skin with plenty of water and

mild soap for at least 15 minutes while removing

contaminated clothing. Get medical aid if

irritation develops or persists.[1][11]

Inhalation

Remove from exposure to fresh air immediately.

If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Get medical

aid.[1]

Ingestion

If conscious, wash out mouth with water. Do

NOT induce vomiting. Never give anything by

mouth to an unconscious person. Get medical

aid immediately.[1][11]
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Fire Fighting and Accidental Release Measures
Fire Fighting:

Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-resistant

foam.[2][9][10]

Fire Hazards: May be combustible at high temperatures.[2] Fine dust dispersed in air in

sufficient concentrations can be a potential dust explosion hazard.[2]

Hazardous Combustion Products: Carbon oxides (CO, CO2), nitrogen oxides (NOx), and

sulfur oxides (SOx).[2][6][9]

Accidental Release:

Personal Precautions: Wear appropriate personal protective equipment.[1] Evacuate

unnecessary personnel.[8]

Environmental Precautions: Prevent from entering waterways.[11] Avoid release to the

environment.[6][7]

Containment and Cleanup: Use a shovel or sweep up material and place it into a suitable,

labeled disposal container.[1][2] Avoid generating dusty conditions.[1] Clean the spill site with

water.[2]

Stability and Reactivity
Reactivity: No known hazardous reactions under normal conditions.[9]

Chemical Stability: Stable under normal ambient and anticipated storage and handling

conditions.[9]

Conditions to Avoid: Heat, generation of dust, and incompatible materials.[7]

Incompatible Materials: Strong oxidizing agents.[2][7]

Hazardous Decomposition Products: Under fire conditions, hazardous products include

carbon oxides, nitrogen oxides, and sulfur oxides.[2][9]
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Visualized Workflow for Safe Handling
The following diagram illustrates the logical workflow for safely handling Eriochrome Black A,

from initial risk assessment to final disposal.

Eriochrome Black A Safe Handling Workflow

1. Risk Assessment
- Review SDS

- Identify Hazards

2. Engineering Controls
- Fume Hood / Ventilation

- Eyewash Station

Implement

3. Personal Protective Equipment
- Goggles
- Gloves

- Lab Coat

Select

4. Safe Handling
- Avoid Dust & Contact

- Weigh Carefully
- Use Ventilation

Wear During

5. Proper Storage
- Cool, Dry, Ventilated

- Tightly Closed
- Away from Incompatibles

After Use

6a. Spill Response
- Evacuate
- Wear PPE

- Contain & Clean

If Spill Occurs

6b. Exposure Response
- Follow First Aid

- Seek Medical Attention

If Exposure Occurs

7. Waste Disposal
- Labeled Container
- Follow Regulations

Generate

Retrieve For Use
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Click to download full resolution via product page

Caption: Logical workflow for the safe handling of Eriochrome Black A.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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